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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570

Get Quote

Abstract
This document provides a comprehensive technical overview of 1,3-Dinitroglycerin-d5 (1,3-

DNG-d5), an isotopically labeled metabolite of Nitroglycerin. 1,3-DNG-d5 is a critical internal

standard used in pharmacokinetic and metabolic studies to ensure accurate quantification of its

unlabeled analogue in biological matrices. This guide covers the molecule's core structural and

physicochemical properties, outlines detailed experimental protocols for its synthesis and

analysis, and presents key data in a structured format for ease of reference.

Molecular Structure and Properties
1,3-Dinitroglycerin-d5 is a glycerol molecule selectively nitrated at the primary C1 and C3

positions, with five deuterium atoms replacing hydrogen atoms on the carbon backbone. This

isotopic labeling provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based assays.

Chemical Structure
The molecular structure of 1,3-Dinitroglycerin-d5 is illustrated below. The deuterium atoms

are located at the C1, C2, and C3 positions of the propane backbone.

Caption: 2D structure of 1,3-Dinitroglycerin-d5.
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Physicochemical and Quantitative Data
The key properties of 1,3-Dinitroglycerin-d5 are summarized in the table below. This data is

essential for method development and analytical standard preparation.

Property Value Reference

IUPAC Name
2-Hydroxypropane-1,3-diyl-

1,1,2,3,3-d5 dinitrate
[1][2]

Synonyms

1,3-DNG-d5, (1,1,2,3,3-

pentadeuterio-2-hydroxy-3-

nitrooxypropyl) nitrate

[1]

CAS Number 2733972-23-9 [3]

Molecular Formula C₃HD₅N₂O₇ [2][3]

Molecular Weight 187.12 g/mol [3]

Isotopic Purity
Typically ≥98 atom % D (based

on precursor)
[4]

Chemical Purity Typically ≥90-99% by HPLC [5]

Appearance
Shipped as a solution, typically

in acetonitrile
[6]

Storage Conditions
2-8°C Refrigerator or -20°C

Freezer for long-term storage
[5]

Experimental Protocols
Detailed and validated experimental procedures are crucial for the successful application of

1,3-DNG-d5 in a research setting. The following sections describe representative protocols for

the synthesis and analysis of this molecule.

Synthesis of 1,3-Dinitroglycerin-d5
The synthesis of 1,3-DNG-d5 is not widely published in academic literature and is likely a

proprietary process of commercial suppliers. However, a plausible synthetic route can be
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inferred from standard nitration chemistry, starting with the commercially available deuterated

precursor, Glycerol-1,1,2,3,3-d5. The key challenge in the synthesis is achieving selective

dinitration at the 1 and 3 positions while minimizing the formation of the 1,2-dinitrate isomer

and the fully nitrated trinitroglycerin-d5.

Hypothetical Synthetic Workflow:

The process involves the controlled partial nitration of the deuterated glycerol precursor.

Glycerol-1,1,2,3,3-d5
(CAS: 62502-71-0)

Controlled Nitration
(e.g., HNO₃ / H₂SO₄ or Ac₂O / HNO₃)

Low Temperature (-10 to 0 °C)

Step 1 Reaction Mixture
(1,3-DNG-d5, 1,2-DNG-d5, GTN-d5,

 unreacted glycerol-d5)

Step 2 Aqueous Quench
(Ice-water)

Step 3 Solvent Extraction
(e.g., Dichloromethane)

Step 4 Purification
(Chromatography)

Step 5 1,3-Dinitroglycerin-d5
(Isotopically Pure Standard)

Step 6

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 1,3-DNG-d5.

Methodology Details:

Precursor: Start with commercially available Glycerol-1,1,2,3,3-d5 (CAS: 62502-71-0) with

high isotopic purity (e.g., 98 atom % D).[4][7]

Nitration: The deuterated glycerol is added dropwise to a cooled, stirred nitrating agent. The

choice of nitrating agent and reaction conditions (temperature, stoichiometry, reaction time)

is critical to control the degree of nitration and isomeric ratio. A mixed acid solution (sulfuric

acid and nitric acid) is a common nitrating agent.

Quenching: The reaction is quenched by pouring the mixture into ice-cold water to stop the

nitration and precipitate the product.

Extraction: The product is extracted from the aqueous phase using an organic solvent such

as dichloromethane.

Purification: The crude product is a mixture of isomers and other byproducts. Purification is

typically achieved using column chromatography (e.g., silica gel) to isolate the desired 1,3-
dinitroglycerin-d5 isomer.
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Characterization: The final product's identity, purity, and isotopic enrichment would be

confirmed using NMR (¹H, ¹³C, ²H), Mass Spectrometry, and HPLC.

Analytical Protocol: Quantification by LC-MS/MS
1,3-DNG-d5 is primarily used as an internal standard for the quantification of endogenous 1,3-

DNG in biological samples like plasma or urine. A validated Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) method provides the necessary sensitivity and specificity.

Methodology Details:
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Parameter Description

Instrumentation

High-Performance Liquid Chromatography

(HPLC) system coupled to a triple quadrupole

mass spectrometer with an electrospray

ionization (ESI) source.

Chromatographic Column
C18 reverse-phase column (e.g., Allure

Aqueous C18, 100 mm x 2.1 mm).[8]

Mobile Phase

A gradient of methanol and water, often with a

small amount of ammonium salt (e.g., 0.025 mM

NH₄Cl) to promote adduct formation.[8]

Flow Rate Typically 0.2 - 0.4 mL/min.

Ionization Mode
Negative Ion Electrospray (ESI-). Nitrate esters

show excellent response in negative mode.[8]

MS/MS Detection Multiple Reaction Monitoring (MRM).

MRM Transitions

Analyte (1,3-DNG): Monitor precursor-to-product

ion transition (e.g., m/z 181 → m/z 62 for [M-H]⁻

→ NO₂⁻). Internal Standard (1,3-DNG-d5):

Monitor corresponding mass-shifted transition

(e.g., m/z 186 → m/z 62).

Sample Preparation

Protein precipitation (for plasma) or liquid-liquid

extraction followed by evaporation and

reconstitution in the mobile phase.

Quantification

The concentration of 1,3-DNG is determined by

comparing the peak area ratio of the analyte to

the internal standard (1,3-DNG-d5) against a

calibration curve.

Applications in Research and Development
The primary application of 1,3-Dinitroglycerin-d5 is as an internal standard in bioanalytical

method development and validation.[1]
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Pharmacokinetic Studies: Enables precise measurement of 1,3-DNG concentrations over

time in plasma or other tissues following administration of the parent drug, Nitroglycerin. This

is crucial for determining absorption, distribution, metabolism, and excretion (ADME)

parameters.

Metabolism Studies: Used to accurately quantify the formation of the 1,3-DNG metabolite

from Nitroglycerin in in-vitro systems (e.g., liver microsomes, cell cultures) and in-vivo.[8]

Clinical Toxicology: Serves as a reliable standard in methods designed to measure levels of

nitroglycerin metabolites in cases of overdose or to monitor therapeutic drug levels.[6]

Forensic Analysis: Can be used in methods to detect and quantify nitroglycerin and its

metabolites in various samples.

The use of a stable isotope-labeled internal standard like 1,3-DNG-d5 is the gold standard in

quantitative mass spectrometry. It corrects for variations in sample preparation, matrix effects,

and instrument response, thereby significantly improving the accuracy, precision, and

robustness of the analytical results.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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